Cas no 31235-41-3 (N,3,3,5-tetramethylcyclohexan-1-amine)

• Product Name: N,3,3,5-tetramethylcyclohexan-1-amine
• CAS No: 31235-41-3
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• MDL: MFCD09804741
• CID: 293019
• PubChem ID: 12766936
• Update Time: 2025-11-02

N,3,3,5-tetramethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N,3,3,5-tetramethyl-
• N,3,3,5-tetramethylcyclohexan-1-amine
• AKOS000153362
• starbld0019576
• DTXSID10509372
• SCHEMBL3532545
• N,3,3,5-Tetramethylcyclohexanamine
• EN300-32145
• 31235-41-3
• AKOS017277637

• MDL： MFCD09804741
• Inchi： 1S/C10H21N/c1-8-5-9(11-4)7-10(2,3)6-8/h8-9,11H,5-7H2,1-4H3
• InChI Key： DBIKWHSBKVRPBS-UHFFFAOYSA-N
• SMILES： N(C)C1CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 155.16753
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N,3,3,5-tetramethylcyclohexan-1-amine

N,3,3,5-Tetramethylcyclohexan-1-amine (CAS No. 31235-41-3): A Comprehensive Overview

N,3,3,5-Tetramethylcyclohexan-1-amine (CAS No. 31235-41-3) is a specialized organic compound with a unique cyclohexane backbone featuring multiple methyl substitutions. This tertiary amine has garnered attention in various industrial and research applications due to its structural versatility and chemical properties. As a derivative of cyclohexylamine, it offers distinct advantages in synthesis and formulation processes.

The molecular structure of N,3,3,5-tetramethylcyclohexan-1-amine consists of a cyclohexane ring with methyl groups at positions 3, 3, and 5, along with an amine functional group at position 1. This configuration contributes to its steric and electronic properties, making it valuable in asymmetric synthesis and as a building block for more complex molecules. Recent studies have explored its potential in pharmaceutical intermediates and specialty chemical production.

In the current market landscape, researchers are particularly interested in how 3,3,5-trimethylcyclohexylamine derivatives like this compound can contribute to green chemistry initiatives. With increasing focus on sustainable chemical processes, the compound's potential as a catalyst or chiral auxiliary in environmentally friendly syntheses has become a significant area of investigation. Many users searching for CAS 31235-41-3 applications or tetramethylcyclohexanamine uses are looking for innovative, eco-conscious applications.

The physical and chemical properties of N,3,3,5-tetramethylcyclohexan-1-amine make it suitable for various technical applications. Its relatively high boiling point and moderate polarity allow for use in different solvent systems, while the steric hindrance provided by the methyl groups offers interesting reactivity patterns. These characteristics answer common search queries about tetramethylcyclohexylamine solubility and amine compound stability that frequently appear in scientific databases.

Quality control and analytical methods for CAS 31235-41-3 typically involve gas chromatography (GC) and mass spectrometry (MS) techniques. The compound's purity is crucial for research applications, particularly when used as a reference standard or in sensitive synthetic pathways. This addresses frequent questions about N,3,3,5-tetramethylcyclohexan-1-amine purity testing that appear in analytical chemistry forums.

Storage and handling recommendations for 3,3,5-trimethylcyclohexanamine derivatives follow standard laboratory protocols for amine compounds. Proper storage in airtight containers under inert atmosphere helps maintain stability, which is a common concern among researchers searching for amine compound storage guidelines. The compound's shelf life and compatibility with various materials are frequent topics in technical discussions.

Recent patent literature reveals growing interest in N,3,3,5-tetramethylcyclohexan-1-amine as a precursor for advanced materials. Its incorporation into polymer systems and specialty coatings demonstrates the compound's versatility beyond traditional applications. This development aligns with current market trends toward high-performance materials, answering queries about cyclohexylamine derivatives in material science.

The synthesis of tetramethylcyclohexanamine compounds typically involves catalytic hydrogenation or reductive amination routes. Process optimization for these synthetic pathways remains an active area of research, particularly concerning yield improvement and byproduct reduction. These technical aspects respond to common search terms like 31235-41-3 synthesis method found in chemical engineering publications.

Regulatory status and safety profiles of N,3,3,5-tetramethylcyclohexan-1-amine follow standard chemical handling guidelines. While not classified as hazardous under normal conditions, proper laboratory practices should always be observed. This information addresses frequent queries about CAS 31235-41-3 safety data that appear in occupational health resources.

Market analysis indicates steady demand for 3,3,5-trimethylcyclohexylamine derivatives in specialty chemical sectors. The compound's niche applications in pharmaceuticals, agrochemicals, and advanced materials contribute to its commercial value. Business professionals often search for tetramethylcyclohexanamine market trends to understand industry dynamics.

Future research directions for N,3,3,5-tetramethylcyclohexan-1-amine may explore its potential in chiral catalysis and as a scaffold for drug discovery. The compound's structural features make it an interesting candidate for developing new synthetic methodologies. These prospects answer academic queries about cyclohexylamine derivative research that appear in scientific literature searches.

For researchers working with CAS 31235-41-3, proper characterization techniques including NMR spectroscopy and elemental analysis are essential. These methods verify compound identity and purity, addressing common technical questions about tetramethylcyclohexanamine characterization in analytical chemistry contexts.

The environmental fate and biodegradation pathways of N,3,3,5-tetramethylcyclohexan-1-amine represent another area of scientific interest. Understanding these aspects becomes increasingly important as industries focus on sustainable chemistry practices. This responds to growing search trends regarding amine compound environmental impact in ecological chemistry discussions.